4,6-Dimethyltryptamine hydrochloride

• CAS: 159730-15-1
• Molecular Formula: C12H17ClN2
• Molecular Weight: 224.73 g/mol
• SMILES: CC1=CC(=C2C(=C1)NC=C2CCN)C.Cl
• InChI: InChI=1S/C12H16N2.ClH/c1-8-5-9(2)12-10(3-4-13)7-14-11(12)6-8;/h5-7,14H,3-4,13H2,1-2H3;1H
• InChIKey: PLDIHCVJCXYXDC-UHFFFAOYSA-N

4,6-Dimethyltryptamine hydrochloride is a synthetic tryptamine derivative belonging to the N,N-dimethyltryptamine (DMT) structural class, characterized by methyl substitutions at the 4- and 6-positions of the indole ring. As a member of the serotonergic hallucinogen family, it serves as a research tool for investigating structure-activity relationships (SAR) at serotonin receptors and monoamine transporters.

4,6-Dimethyltryptamine Hydrochloride (CAS 159730-15-1): Structural Definition and Compound Class Context for Procurement

4,6-Dimethyltryptamine hydrochloride is a synthetic tryptamine derivative belonging to the N,N-dimethyltryptamine (DMT) structural class, characterized by methyl substitutions at the 4- and 6-positions of the indole ring [1]. As a member of the serotonergic hallucinogen family, it serves as a research tool for investigating structure-activity relationships (SAR) at serotonin receptors and monoamine transporters [2]. The hydrochloride salt form (CAS 159730-15-1, molecular formula C₁₂H₁₇ClN₂, molecular weight 224.73 g/mol) is the standard reference form used in experimental settings [1].

Tool compound Serotonin receptor SAR: 4,6-dimethyl substitution pattern on DMT scaffold

Salt form Hydrochloride salt provides consistent handling and solubility for in vitro assays

Probe Positional substitution probe to resolve indole ring methylation effects

• [1] Kline, T. B., et al. Structure-activity relationships for hallucinogenic N,N-dialkyltryptamines: photoelectron spectra and serotonin receptor affinities of methylthio and methylenedioxy derivatives. Journal of Medicinal Chemistry, 1982, 25(11), 1381-1383. View Source
• [2] Cozzi, N. V., et al. Dimethyltryptamine and other hallucinogenic tryptamines exhibit substrate behavior at the serotonin uptake transporter and the vesicle monoamine transporter. European Journal of Pharmacology, 2009, 607(1-3), 68-73. View Source

Why Unspecified Tryptamine Analogs Cannot Replace 4,6-Dimethyltryptamine Hydrochloride in Research

Tryptamine derivatives are not functionally interchangeable due to the profound influence of indole ring substitution patterns on receptor affinity, functional selectivity, and transporter interactions. Class-level SAR data indicate that methylation at the 4- and 6-positions produces a distinct pharmacological profile compared to unsubstituted DMT or 5-substituted analogs, which exhibit enhanced behavioral disruption activity and serotonin receptor affinity [1]. Without compound-specific quantitative binding and functional data, substituting a generic tryptamine for 4,6-dimethyltryptamine hydrochloride risks introducing uncontrolled variables that compromise experimental reproducibility and invalidate SAR conclusions.

Indole ring substitution pattern strongly influences receptor affinity; generic tryptamines may shift binding profiles and alter experimental outcomes.

Unsubstituted DMT or 5-substituted analogs (e.g., 5-MeO-DMT) exhibit distinct SAR profiles; direct interchangeability is not supported by class-level evidence.

Lack of compound-specific quantitative binding and functional data introduces uncontrolled variables, limiting reproducibility of SAR conclusions.

• [1] Kline, T. B., et al. Structure-activity relationships for hallucinogenic N,N-dialkyltryptamines: photoelectron spectra and serotonin receptor affinities of methylthio and methylenedioxy derivatives. Journal of Medicinal Chemistry, 1982, 25(11), 1381-1383. View Source

Quantitative Differentiation Evidence for 4,6-Dimethyltryptamine Hydrochloride: What the Data Show—and Do Not Show

5-HT₂A Receptor Affinity: Class-Level SAR Suggests Reduced Affinity Relative to 5-Substituted Analogs

A foundational SAR study demonstrated that electron-donating substituents at the 5-position of N,N-dimethyltryptamine enhance serotonin receptor affinity and behavioral disruption activity compared to unsubstituted DMT and analogs substituted at the 4- or 6-position [1]. Although this study did not report specific Ki values for 4,6-dimethyltryptamine, the class-level inference is that 4,6-disubstitution likely reduces 5-HT receptor affinity relative to 5-substituted comparators such as 5-MeO-DMT or 5-Me-DMT. No direct head-to-head binding data for 4,6-dimethyltryptamine hydrochloride against any defined comparator were identified in the accessible literature.

5-HT₂A Receptor Affinity

Class-level inference

Directional SAR trend suggests reduced affinity vs. 5-substituted analogs; no direct Ki data available.

Supports positional substitution effect evaluation in receptor panels.

No head-to-head binding data identified; SAR inference only.

Evidence Dimension	5-HT receptor binding affinity (SAR trend, not direct measurement)
Target Compound Data	No quantitative Ki value available for 4,6-dimethyltryptamine hydrochloride from peer-reviewed sources.
Comparator Or Baseline	5-substituted N,N-dimethyltryptamine analogs (e.g., 5-MeO-DMT, 5-Me-DMT) exhibit enhanced affinity; unsubstituted DMT exhibits intermediate affinity; 4- or 6-substituted analogs exhibit reduced affinity relative to 5-substituted compounds [1].
Quantified Difference	Not calculable; only a directional SAR trend is established.
Conditions	Rat stomach fundus serotonin receptor binding model and behavioral disruption assays [1].

Why This Matters

For researchers mapping SAR landscapes, 4,6-dimethyltryptamine hydrochloride provides a specific substitution pattern that is predicted to produce lower 5-HT receptor affinity than 5-substituted analogs, enabling systematic evaluation of positional substitution effects.

• [1] Kline, T. B., et al. Structure-activity relationships for hallucinogenic N,N-dialkyltryptamines: photoelectron spectra and serotonin receptor affinities of methylthio and methylenedioxy derivatives. Journal of Medicinal Chemistry, 1982, 25(11), 1381-1383. View Source

Serotonin Transporter (SERT) Interaction: Potential Substrate Behavior Inferred from Structural Analogy

Dimethyltryptamine and structurally related N,N-dialkyltryptamines (DMT, MIPT, DPT, DIPT) have been demonstrated to inhibit [³H]5-HT transport at the serotonin transporter (SERT) with Ki values ranging from approximately 0.6 to 8.9 μM [1]. 4,6-dimethyltryptamine was not included in this panel, and no direct SERT inhibition data for this specific compound have been reported. Structural similarity to DMT suggests potential SERT substrate activity, but the presence of two methyl substituents on the indole ring may alter this interaction in an uncharacterized manner.

SERT Interaction

Supporting evidence

4,6-DMT not assayed; DMT Ki = 4.00 μM. Analog range: 0.6–8.9 μM (MIPT, DPT, DIPT).

Enables direct experimental resolution of SERT substrate behavior.

Structural similarity to DMT; 4,6-dimethyl effect uncharacterized.

Evidence Dimension	SERT inhibition potency (extrapolation from structural analogs)
Target Compound Data	No experimental SERT Ki value available for 4,6-dimethyltryptamine hydrochloride.
Comparator Or Baseline	DMT SERT Ki = 4.00 ± 0.70 μM; MIPT Ki = 8.88 ± 4.7 μM; DPT Ki = 0.594 ± 0.12 μM; DIPT Ki = 2.32 ± 0.46 μM [1].
Quantified Difference	Not calculable; target compound not directly assayed.
Conditions	[³H]5-HT uptake inhibition assay in human SERT-expressing cells [1].

Why This Matters

Understanding whether 4,6-dimethyl substitution alters SERT substrate behavior relative to DMT is critical for studies of serotonergic modulation; procurement of this compound enables direct experimental resolution of this open SAR question.

• [1] Cozzi, N. V., et al. Dimethyltryptamine and other hallucinogenic tryptamines exhibit substrate behavior at the serotonin uptake transporter and the vesicle monoamine transporter. European Journal of Pharmacology, 2009, 607(1-3), 68-73. View Source

Comparative Analytical Characterization: Identity Confirmation Parameters from Vendor Specifications

Commercial suppliers list 4,6-dimethyltryptamine hydrochloride with a typical purity specification of ≥95% (HPLC), molecular formula C₁₂H₁₇ClN₂, and molecular weight 224.73 g/mol . These specifications enable procurement of a defined chemical entity for research use. However, no published analytical characterization (e.g., NMR chemical shift assignments, mass spectral fragmentation patterns, HPLC retention time under specified conditions) was identified from non-vendor, peer-reviewed sources for this specific compound. In contrast, the parent compound DMT (CAS 61-50-7) has extensive published analytical characterization data [1].

Analytical Characterization

Cross-study comparable

4,6-DMT: supplier purity ≥95% (HPLC); no published spectral data. DMT: extensive GC-MS, LC-MS, NMR data.

Procurement consideration when independent reference data are required.

Supplier identity confirmation; peer-reviewed spectral characterization absent.

Evidence Dimension	Availability of published analytical characterization data
Target Compound Data	Identity defined by molecular formula and supplier-reported purity (≥95%) ; comprehensive published spectral data not located.
Comparator Or Baseline	DMT (CAS 61-50-7): Extensive published GC-MS, LC-MS, NMR, and IR characterization data available in forensic and analytical chemistry literature [1].
Quantified Difference	Qualitative difference: published analytical characterization data are abundant for DMT but essentially absent for 4,6-dimethyltryptamine hydrochloride.
Conditions	Literature survey of peer-reviewed analytical chemistry and forensic toxicology publications.

Why This Matters

For laboratories requiring independently verified analytical reference data for method development or regulatory compliance, the absence of published characterization data for 4,6-dimethyltryptamine hydrochloride represents a procurement consideration relative to better-characterized analogs like DMT.

• [1] Meyer, M. R., & Maurer, H. H. Review: LC coupled to mass spectrometry for the detection and identification of new psychoactive substances. Analytical and Bioanalytical Chemistry, 2011, 400(1), 53-64. View Source

Recommended Application Scenarios for 4,6-Dimethyltryptamine Hydrochloride Based on Available Evidence

Systematic Structure-Activity Relationship (SAR) Mapping of Indole Ring Substitution Effects

4,6-Dimethyltryptamine hydrochloride serves as a critical tool compound for resolving the positional effects of methyl substitution on the indole ring of N,N-dimethyltryptamine. The class-level SAR evidence indicates that 4- and 6-substitution produce distinct pharmacological outcomes relative to 5-substitution [1]. Inclusion of this compound in receptor binding and functional assay panels enables researchers to systematically map how methylation at the 4,6-positions alters affinity at 5-HT receptor subtypes (5-HT₁A, 5-HT₂A, 5-HT₂C) and activity at monoamine transporters compared to unsubstituted DMT and 5-substituted analogs.

Comparative Serotonin Transporter (SERT) Substrate Profiling

Given that DMT and related N,N-dialkyltryptamines act as SERT substrates with measurable Ki values [2], 4,6-dimethyltryptamine hydrochloride can be employed in [³H]5-HT uptake inhibition assays to determine whether 4,6-dimethyl substitution enhances, reduces, or does not alter SERT interaction. These data would directly address a gap in the current SAR literature and inform models of tryptamine-transporter binding determinants.

In Vitro Metabolism and Cytochrome P450 Inhibition Screening

The cytochrome P450 inhibition potential of tryptamine-class compounds has been documented, with IC₅₀ values for certain analogs comparable to clinically relevant inhibitors [3]. 4,6-Dimethyltryptamine hydrochloride can be evaluated in CYP inhibition panels (CYP2D6, CYP1A2, CYP3A4) to characterize the metabolic liability introduced by 4,6-dimethyl substitution, providing data directly relevant to pharmacokinetic predictions and safety profiling in preclinical development programs.

Reference Standard for Forensic Toxicology Method Development

As a methylated tryptamine analog, 4,6-dimethyltryptamine hydrochloride may be encountered as a novel psychoactive substance (NPS). Procurement of this compound as a certified reference material supports the development and validation of analytical methods (GC-MS, LC-MS/MS) for its detection and quantification in biological matrices. Method development using this standard enables forensic and clinical toxicology laboratories to differentiate 4,6-dimethyltryptamine from other positional isomers and structurally related tryptamines that may co-elute under standard chromatographic conditions.

Application

Selection Property

Validation Focus

Indole Ring SAR Mapping

Positional substitution pattern (4,6-dimethyl)

5-HT receptor subtype affinity panels vs. 5-substituted and unsubstituted analogs

SERT Substrate Profiling

Tryptamine-transporter interaction potential

[³H]5-HT uptake inhibition assays; direct comparison with DMT and related dialkyltryptamines

CYP Inhibition Screening

Metabolic liability profiling

CYP450 panel (CYP2D6, CYP1A2, CYP3A4) IC₅₀ determination for preclinical PK predictions

Forensic Toxicology Method Development

Certified reference material for analytical method validation

GC-MS/LC-MS/MS differentiation from positional isomers in biological matrices

• [1] Kline, T. B., et al. Structure-activity relationships for hallucinogenic N,N-dialkyltryptamines: photoelectron spectra and serotonin receptor affinities of methylthio and methylenedioxy derivatives. Journal of Medicinal Chemistry, 1982, 25(11), 1381-1383. View Source
• [2] Cozzi, N. V., et al. Dimethyltryptamine and other hallucinogenic tryptamines exhibit substrate behavior at the serotonin uptake transporter and the vesicle monoamine transporter. European Journal of Pharmacology, 2009, 607(1-3), 68-73. View Source
• [3] Dinger, J., et al. Cytochrome P450 inhibition potential of new psychoactive substances of the tryptamine class. Toxicology Letters, 2016, 241, 19-24. View Source